![molecular formula C7H11ClN2O2 B1389564 3-Imidazol-1-YL-butyric acid hydrochloride CAS No. 1185295-65-1](/img/structure/B1389564.png)
3-Imidazol-1-YL-butyric acid hydrochloride
Overview
Description
3-Imidazol-1-YL-butyric acid hydrochloride is a chemical compound with the molecular formula C7H11ClN2O2 and a molecular weight of 190.63 . It is intended for research use only .
Molecular Structure Analysis
The molecular structure of 3-Imidazol-1-YL-butyric acid hydrochloride consists of a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It also contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Physical And Chemical Properties Analysis
3-Imidazol-1-YL-butyric acid hydrochloride has a molecular weight of 190.63 . Additional physical and chemical properties are not provided in the retrieved sources.Scientific Research Applications
Proteomics Research
This compound is used in proteomics research to study protein expression, interaction, and function. It can be used to modify proteins or peptides to facilitate their identification and characterization .
Synthesis of Hybrid Molecules
It serves as a precursor in the synthesis of hybrid molecules combining imidazole and indole groups, which have potential antifungal properties .
Development of Antimicrobial Agents
Imidazole derivatives, including those derived from 3-Imidazol-1-YL-butyric acid hydrochloride, are explored for their therapeutic potential against antimicrobial resistance (AMR) .
Chemical Synthesis
The compound is involved in chemical synthesis processes, particularly in the formation of bonds during the construction of imidazole rings, which are crucial components in various functional molecules .
Antitubercular Compounds
Research into imidazole-containing compounds includes their use as antitubercular agents, with studies focusing on their efficacy and potential as novel treatments .
Safety and Hazards
properties
IUPAC Name |
3-imidazol-1-ylbutanoic acid;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2.ClH/c1-6(4-7(10)11)9-3-2-8-5-9;/h2-3,5-6H,4H2,1H3,(H,10,11);1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JSPQQHJVBPBACD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC(=O)O)N1C=CN=C1.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.63 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Imidazol-1-YL-butyric acid hydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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